Cas no 1236303-09-5 (Methyl 2-iodo-4-(trifluoromethyl)benzoate)

Methyl 2-iodo-4-(trifluoromethyl)benzoate is a versatile aromatic ester featuring both an iodine substituent and a trifluoromethyl group on the benzene ring. The iodine moiety enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the electron-withdrawing trifluoromethyl group influences reactivity in electrophilic substitutions. This compound is commonly employed as an intermediate in pharmaceutical and agrochemical synthesis, where its structural motifs contribute to bioactive molecule development. The methyl ester group further facilitates derivatization under mild conditions. Its well-defined reactivity and stability make it a valuable building block for constructing complex fluorinated and iodinated aromatic systems in organic chemistry.
Methyl 2-iodo-4-(trifluoromethyl)benzoate structure
1236303-09-5 structure
Product Name:Methyl 2-iodo-4-(trifluoromethyl)benzoate
CAS No:1236303-09-5
MF:C9H6F3IO2
MW:330.042425632477
MDL:MFCD18399512
CID:1033148
PubChem ID:59438424
Update Time:2025-06-07

Methyl 2-iodo-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-iodo-4-(trifluoromethyl)benzoate
    • 2-iodo-4-trifluoromethyl-benzoic acid methyl ester
    • AGN-PC-0CXVYT
    • AK119924
    • KB-255807
    • METHYL 2-IODO-4-TRIFLUROMETHYLBENZOATE
    • methyl 4-trifluoromethyl-2-iodobenzoate
    • SureCN425243
    • Methyl2-iodo-4-(trifluoromethyl)benzoate
    • AS-46211
    • SCHEMBL425243
    • DTXSID30732024
    • MFCD18399512
    • AKOS016010832
    • A929776
    • CS-0131331
    • Benzoic acid, 2-iodo-4-(trifluoromethyl)-, methyl ester
    • Methyl 2-iodo-alpha,alpha,alpha-trifluoro-p-toluate, 3-Iodo-4-(methoxycarbonyl)benzotrifluoride
    • Methyl 2-iodo-4-trifluoromethylbenZoate
    • CL9114
    • DB-351870
    • 1236303-09-5
    • MDL: MFCD18399512
    • Inchi: 1S/C9H6F3IO2/c1-15-8(14)6-3-2-5(4-7(6)13)9(10,11)12/h2-4H,1H3
    • InChI Key: POAMKOUDAYEPCD-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(F)(F)F)C=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 329.93646g/mol
  • Monoisotopic Mass: 329.93646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Methyl 2-iodo-4-(trifluoromethyl)benzoate Pricemore >>

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